Cas no 1805181-82-1 (2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805181-82-1
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4870947
• Update Time: 2025-05-24

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-2-5-3(7(11)12)1-4(10)6(13-5)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： NERLDOCBIIXHSI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(=C(C(=O)O)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic Acid (CAS No. 1805181-82-1): An Overview of a Promising Compound in Pharmaceutical Research

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805181-82-1) is a versatile and highly functionalized compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique structural features, holds potential for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound, highlighting its significance in the scientific community.

Chemical Structure and Properties

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid is a pyridine derivative with a bromomethyl group, a chloro substituent, and a difluoromethyl group attached to the pyridine ring. The presence of these functional groups imparts unique chemical properties to the molecule. The bromomethyl group is highly reactive and can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. The chloro substituent adds further reactivity and can be used as a leaving group in subsequent transformations. The difluoromethyl group introduces fluorine atoms, which are known to enhance the metabolic stability and bioavailability of drug molecules.

The carboxylic acid moiety at the 6-position of the pyridine ring provides additional functionality, enabling the compound to undergo esterification, amidation, and other carboxylic acid-derived reactions. These features make 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid an attractive building block for the synthesis of complex molecules with diverse biological activities.

Synthesis Methods

The synthesis of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid has been reported using various strategies. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 5-chloro-3-(difluoromethyl)pyridine, the bromination of the methyl group can be achieved using N-bromosuccinimide (NBS) or bromine in an appropriate solvent. Subsequently, the carboxylation step can be carried out using carbon dioxide (CO₂) under pressure or through other carboxylation reagents such as diethyl oxalate.

An alternative method involves the direct synthesis from simpler precursors. For example, 2-bromoacetyl chloride can be reacted with 5-chloro-3-(difluoromethyl)pyridin-6-amine to form an amide intermediate, which can then be hydrolyzed to yield the desired carboxylic acid. These synthetic routes offer flexibility and can be tailored to meet specific requirements in terms of yield, purity, and scalability.

Applications in Pharmaceutical Research

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid has shown promise in several areas of pharmaceutical research. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

In addition to kinase inhibition, 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid has been explored for its potential as an antimicrobial agent. The presence of halogenated functionalities and the pyridine ring structure contribute to its antibacterial properties. Research has shown that certain derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria.

Beyond its direct therapeutic applications, 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity and functional versatility make it an ideal starting material for combinatorial chemistry approaches, enabling the rapid generation of diverse libraries for high-throughput screening.

Recent Research Highlights

The scientific community continues to explore new avenues for utilizing 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives targeting protein-protein interactions (PPIs). These interactions are crucial for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders.

The researchers found that certain derivatives exhibited high binding affinity to specific PPI interfaces, suggesting their potential as lead compounds for drug discovery. Another study published in Organic Letters described a novel synthetic route that significantly improved the yield and purity of 2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid. This advancement paves the way for more efficient large-scale production, facilitating further research and development efforts.

Conclusion

2-(Bromomethyl)-5-chloro-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805181-82-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for developing novel therapeutic agents and intermediates for complex molecule synthesis. Ongoing research continues to uncover new applications and optimize synthetic methods, solidifying its position as a valuable tool in modern medicinal chemistry.